Cas no 90165-19-8 (Octanal, 7-methoxy-3-methyl-)

• Product Name: Octanal, 7-methoxy-3-methyl-
• CAS No: 90165-19-8
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 792724
• PubChem ID: 71429921
• Update Time: 2025-04-19

Octanal, 7-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Octanal, 7-methoxy-3-methyl-
• 7-methoxy-3-methyloctanal
• DTXSID00848580
• 90165-19-8

• Inchi： 1S/C10H20O2/c1-9(7-8-11)5-4-6-10(2)12-3/h8-10H,4-7H2,1-3H3
• InChI Key： KTWYPFHNKDEEMC-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCCC(C)CC=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų